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Compound of Interest

TRIS(TRIMETHYLSILYLMETHYL)
PHOSPHINE

Cat. No.: B096055

Compound Name:

Technical Support Center:
Tris(trimethylsilylmethyl)phosphine

This guide provides essential information for researchers, scientists, and drug development
professionals on the stability, handling, and troubleshooting of
tris(trimethylsilylmethyl)phosphine [P(CH2SiMes)s].

Frequently Asked Questions (FAQs)

Q1: What is tris(trimethylsilylmethyl)phosphine and what are its primary stability concerns?

Tris(trimethylsilylmethyl)phosphine (CAS No. 18077-42-4) is an organophosphorus
compound used in organic synthesis and coordination chemistry.[1] Its primary stability concern
is its pyrophoric nature; it is extremely reactive and may ignite spontaneously upon contact with
air.[2] It is also highly sensitive to moisture and water, reacting rapidly.[2]

Q2: How should | properly store this reagent?

The reagent must be stored under a dry, inert atmosphere, such as nitrogen or argon, in a
tightly sealed container.[3][4] Storage should be in a cool, well-ventilated area, away from heat
sources, open flames, and incompatible materials like oxidizers, acids, and alcohols.[3] Many
suppliers recommend refrigeration (2-8°C).
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Q3: What are the visual signs of decomposition?

The pure compound is a white solid.[5] Signs of decomposition or contamination can include
discoloration, clumping, or the presence of an oily or liquid phase, which may indicate
hydrolysis or oxidation. Any deviation from a free-flowing white solid should be treated with
caution.

Q4: Can | handle this reagent on the benchtop?

No. Due to its pyrophoric nature, tris(trimethylsilylmethyl)phosphine must never be handled
on an open benchtop.[2][4] All manipulations must be performed using strict air-free
techniques, either inside an inert atmosphere glovebox or by using Schlenk line techniques for
transfers as a solution.[4][6]

Q5: What are the products of decomposition if the reagent is exposed to air or moisture?

Exposure to oxygen will lead to the formation of tris(trimethylsilylmethyl)phosphine oxide
(O=P(CHzSiMes)3). Reaction with water (hydrolysis) is expected to produce phosphine gas
(PHs), which is toxic and pyrophoric itself, and trimethylsilylmethanol (HOCH2SiMes).

Q6: How do | safely quench and dispose of the reagent and contaminated materials?

All excess reagent and contaminated apparatus must be quenched cautiously.[7] This should
be done under an inert atmosphere in a well-ventilated fume hood.[7] The material should be
diluted with an inert, high-boiling solvent (e.g., toluene or hexane). A dilute solution of a proton
source, such as isopropanol or ethanol, in the same solvent should be added dropwise with
cooling and stirring.[7] After the initial vigorous reaction subsides, water can be added slowly,
followed by a bleach solution to oxidize any remaining phosphine species.[7]

Troubleshooting Guide
Problem: My reaction is failing or giving very low yields.

This is a common issue stemming from reagent deactivation or improper technique. Use the
following logical workflow to diagnose the problem.
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Reaction Failure / Low Yield

Is atmosphere pristine?

Verify Inert Atmosphere
(02, H20 < 1 ppm)
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Ensure proper flask immersion.
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Caption: Troubleshooting logic for reaction failures.

Problem: | see an unexpected peak around +30 to +50 ppm in my 3P NMR spectrum.

A peak in this region typically indicates the formation of the corresponding phosphine oxide,
O=P(CHzSiMes)s. This is a clear sign that your reagent or reaction mixture has been exposed
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to trace amounts of oxygen. Review your inert atmosphere techniques and ensure all solvents

and reagents are rigorously deoxygenated.

Data Presentation

Table 1: Physical and Safety Properties of Tris(trimethylsilylmethyl)phosphine

Property Value Reference(s)
CAS Number 18077-42-4 [5]

Molecular Formula C12H33PSis [1][5]
Molecular Weight 292.62 g/mol [1][5]
Appearance White solid [5]

Melting Point 66-70 °C [5]

Boiling Point 292.8 °C @ 760 mmHg [5]

Flash Point 130.9 °C [5]

Pyrophoric (ignites in air),
Key Hazards water-reactive, toxic upon

hydrolysis.

[2]141(8]

Table 2: Recommended Storage and Handling Conditions
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Condition Specification Rationale
Prevents reaction with
Atmosphere Dry Nitrogen or Argon atmospheric oxygen and
moisture.[3]
] Tightly sealed container with Ensures an airtight seal to
Container ) o
PTFE-lined septa. maintain inert atmosphere.[4]
Reduces vapor pressure and
Temperature 2-8 °C (Refrigerated) slows potential decomposition

pathways.

Handling Area

Inert atmosphere glovebox or
Schlenk line.

Absolutely required to prevent

exposure to air.[4][6]

PPE

Flame-resistant lab coat,
safety goggles/face shield,
nitrile gloves under neoprene

or leather gloves.

Protects against fire, splashes,

and chemical exposure.[2][3]

[8]

Experimental Protocols

Protocol 1: Synthesis of Tris(trimethylsilylmethyl)phosphine

This protocol is based on the reaction of a lithium salt with phosphorus trichloride.[1] All steps

must be performed under a strict inert atmosphere using oven-dried glassware.
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Start: Oven-dried Schlenk Flask
under Argon Atmosphere

1. Prepare Trimethylsilylmethy! Lithium: 2. Prepare PCls Solution:
- Dissolve (CHs3)3SiCH2Cl in dry ether. - In a separate flask, dissolve PCIs (0.33 eq)
- Cool to -78°C. in dry ether.
- Add n-BuLi dropwise, stir for 2h. - Cool to -78°C.
3. Reaction:

- Slowly add the LiCH2Si(CHs)s solution
to the PCIs solution via cannula.
- Maintain temperature at -78°C.

!

4. Warm and Quench:
- Allow mixture to warm slowly to RT overnight.
- Quench reaction with sat. NH4Cl (aq).

5. Workup:
- Separate organic layer.
- Extract aqueous layer with ether.
- Combine organic layers, dry over MgSOa.

6. Purification:
- Filter and remove solvent under vacuum.
- Purify crude solid by sublimation or
recrystallization from a non-polar solvent.

Product: P(CHzSiMes)s
(White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of tris(trimethylsilylmethyl)phosphine.
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Protocol 2: Safe Handling and Transfer Workflow (as a solution)

This workflow outlines the safe transfer of the reagent from a storage bottle to a reaction flask
using Schlenk line techniques.

{ Inside Fume Hood }

2. Prepare Schlenk Line
(Inert gas flow)

4. Transfer Solution
via Double-Tipped Cannula
to Reaction Flask

1. Don PPE
(FR Coat, Goggles,
Double Gloves)

3. Secure Reagent Bottle
& Add Anhydrous Solvent
via Syringe to Dissolve

6. Safely Quench
Residuals & Needles

5. Remove Cannula
& Replace Septa

Click to download full resolution via product page
Caption: Safe transfer workflow using Schlenk techniques.
Chemical Pathways
Decomposition Pathways of Tris(trimethylsilylmethyl)phosphine

The primary modes of decomposition involve reaction with atmospheric oxygen and water.
These reactions are highly exothermic and can lead to ignition.

H20 (Moisture)

Oxidation

P(CH2SiMes)3
Tris(trimethylsilylmethyl)phosphine

VARN

O=P(CH2SiMes)3 PHs (Toxic Gas) +
Phosphine Oxide 3x HOCH2SiMes

Click to download full resolution via product page
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Caption: Decomposition pathways via oxidation and hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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